Cas no 1698027-17-6 (2-Amino-4-bromo-5-chloro-3-fluorobenzoic acid)

• Product Name: 2-Amino-4-bromo-5-chloro-3-fluorobenzoic acid
• CAS No: 1698027-17-6
• MF: C₇H₄BrClFNO₂
• MW: 268.46756362915
• MDL: MFCD29058767
• CID: 4612951
• PubChem ID: 118010157
• Update Time: 2024-11-06

2-Amino-4-bromo-5-chloro-3-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-bromo-5-chloro-3-fluorobenzoic acid
• Nc1c(F)c(Br)c(Cl)cc1C(O)=O
• SY260101
• DB-181983
• AS-66769
• Z2471604319
• 2-Amino-4-bromo-5-chloro-3-fluorobenzoicacid
• SCHEMBL16636868
• CS-0132160
• HDKYIPMDJJVHHA-UHFFFAOYSA-N
• 1698027-17-6
• MFCD29058767
• EN300-761214
• AKOS027329298

• MDL： MFCD29058767
• Inchi： 1S/C7H4BrClFNO2/c8-4-3(9)1-2(7(12)13)6(11)5(4)10/h1H,11H2,(H,12,13)
• InChI Key： HDKYIPMDJJVHHA-UHFFFAOYSA-N
• SMILES： BrC1C(=CC(C(=O)O)=C(C=1F)N)Cl

Computed Properties

• Exact Mass: 266.90980 g/mol
• Monoisotopic Mass: 266.90980 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 63.3
• Molecular Weight: 268.47

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives